Cas no 142543-30-4 (ent-13,16β,17-Trihydroxykauran-19-oic acid)

• Product Name: ent-13,16β,17-Trihydroxykauran-19-oic acid
• CAS No: 142543-30-4
• MF: C₂₀H₃₂O₅
• MW: 352.5g/mol
• CID: 4670274
• PubChem ID: 75084973
• Update Time: 2025-11-06

ent-13,16β,17-Trihydroxykauran-19-oic acid Chemical and Physical Properties

Names and Identifiers

• ent-13,16β,17-Trihydroxykauran-19-oic acid
• ent-13,16beta,17-Trihydroxykauran-19-oic acid
• A,17-Trihydroxykauran-19-oic acid
• 13,14-dihydroxy-14-(hydroxymethyl)-5,9-dimethyltetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
• ent-13,16
• 142543-30-4

• Inchi： InChI=1S/C20H32O5/c1-16-6-3-7-17(2,15(22)23)13(16)4-8-18-10-19(24,9-5-14(16)18)20(25,11-18)12-21/h13-14,21,24-25H,3-12H2,1-2H3,(H,22,23)/t13-,14-,16+,17+,18-,19-,20-/m0/s1
• InChI Key： BRULLYCOZJRREB-ZFSQYJSHSA-N
• SMILES： CC12CCCC(C1CCC34C2CCC(C3)(C(C4)(CO)O)O)(C)C(=O)O

Computed Properties

• Exact Mass: 352.22497412g/mol
• Monoisotopic Mass: 352.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Color/Form: solid power

ent-13,16β,17-Trihydroxykauran-19-oic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Additional information on ent-13,16β,17-Trihydroxykauran-19-oic acid

Research Brief on ent-13,16β,17-Trihydroxykauran-19-oic acid (CAS: 142543-30-4): Recent Advances and Applications

ent-13,16β,17-Trihydroxykauran-19-oic acid (CAS: 142543-30-4) is a diterpenoid compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic properties. Recent studies have focused on its structural characteristics, biosynthesis pathways, and pharmacological activities, particularly its anti-inflammatory, anti-cancer, and neuroprotective effects. This research brief synthesizes the latest findings on this compound, providing a comprehensive overview of its current applications and future prospects.

One of the key areas of investigation has been the compound's mechanism of action. A 2023 study published in the Journal of Natural Products elucidated the molecular interactions of ent-13,16β,17-Trihydroxykauran-19-oic acid with inflammatory mediators, demonstrating its ability to inhibit NF-κB signaling pathways. This finding underscores its potential as a novel anti-inflammatory agent, with implications for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In the realm of oncology, recent preclinical studies have highlighted the compound's anti-proliferative effects against various cancer cell lines. Research conducted by Zhang et al. (2024) revealed that ent-13,16β,17-Trihydroxykauran-19-oic acid induces apoptosis in breast cancer cells through the activation of caspase-3 and PARP cleavage. These findings suggest its potential as an adjunct therapy in cancer treatment, particularly for hormone-resistant cancers.

The compound's neuroprotective properties have also been a focus of recent research. A 2024 study in Neuropharmacology demonstrated that ent-13,16β,17-Trihydroxykauran-19-oic acid can cross the blood-brain barrier and exert protective effects against oxidative stress in neuronal cells. This opens new avenues for its application in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

From a chemical perspective, advances in synthetic biology have enabled more efficient production of ent-13,16β,17-Trihydroxykauran-19-oic acid. A recent breakthrough in metabolic engineering, published in Nature Chemical Biology (2024), has developed a microbial platform for the scalable biosynthesis of this compound, addressing previous challenges in its isolation from natural sources.

Despite these promising developments, challenges remain in the clinical translation of ent-13,16β,17-Trihydroxykauran-19-oic acid. Current research is focusing on improving its bioavailability and reducing potential side effects through structural modifications and novel drug delivery systems. The compound's unique chemical structure (CAS: 142543-30-4) presents both opportunities and challenges for pharmaceutical development that are being actively explored in ongoing studies.

In conclusion, ent-13,16β,17-Trihydroxykauran-19-oic acid represents a promising candidate for multiple therapeutic applications. The convergence of chemical, biological, and pharmacological research on this compound is paving the way for its potential clinical use, while ongoing studies continue to uncover new aspects of its biological activity and therapeutic potential.